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An In-depth Examination of the Core Properties, Experimental Applications, and Safety

Protocols for the Thallium-204 Radionuclide.

This technical guide provides a comprehensive overview of the key features of Thallium-204
(Tl-204), a crucial radionuclide for various scientific and industrial applications. Tailored for

researchers, scientists, and drug development professionals, this document details its physical

and decay characteristics, production methods, and significant applications, with a special

focus on its role in high-throughput screening for ion channel modulators. Detailed

experimental methodologies and safety protocols are also provided to ensure safe and

effective utilization in a laboratory setting.

Core Properties of Thallium-204
Thallium-204 is a radioisotope of the element thallium, characterized by its emission of beta

particles and a relatively long half-life, making it suitable for a range of research and industrial

uses.[1]

Physical and Atomic Characteristics
The fundamental atomic and physical properties of Thallium-204 are summarized in the table

below. These properties are essential for understanding its behavior and for dosimetric

calculations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1237478?utm_src=pdf-interest
https://www.benchchem.com/product/b1237478?utm_src=pdf-body
https://www.benchchem.com/product/b1237478?utm_src=pdf-body
https://www.benchchem.com/product/b1237478?utm_src=pdf-body
https://www.benchchem.com/product/b1237478?utm_src=pdf-body
https://www.chemlin.org/isotope/thallium-204
https://www.benchchem.com/product/b1237478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units

Atomic Number (Z) 81 -

Mass Number (A) 204 -

Neutron Number (N) 123 -

Isotopic Mass 203.9738634(12) u

Spin and Parity 2- -

Half-Life (T½) 3.783 (12) years

Specific Activity 1.72 x 10¹³ Bq/g

Source: ChemLin, 2025[1]

Decay Properties
Thallium-204 undergoes a dual-mode radioactive decay. The primary mode is beta-minus (β⁻)

decay to Lead-204 (²⁰⁴Pb), accounting for over 97% of its decay events. A smaller fraction

decays via electron capture (EC) to Mercury-204 (²⁰⁴Hg).[2][3] This dual decay pathway is a

defining characteristic of the radionuclide.
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Decay Property Value Units

Beta (β⁻) Decay

Branching Ratio 97.08 (7) %

Daughter Nuclide ²⁰⁴Pb -

Maximum Beta Energy

(Eβmax)
0.76375 (18) MeV

Mean Beta Energy ~0.244 MeV

Electron Capture (EC)

Branching Ratio 2.92 (7) %

Daughter Nuclide ²⁰⁴Hg -

Decay Energy 0.3441 (13) MeV

Source: ChemLin, 2025; KAERI, 1999[1][2]

The decay scheme of Thallium-204 is visualized in the diagram below, illustrating the

transitions to its daughter nuclides.
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Fig. 1: Decay Scheme of Thallium-204

Thallium-204 (²⁰⁴Tl)
Half-life = 3.78 y

Spin = 2-

Lead-204 (²⁰⁴Pb)
Stable

 β⁻ Decay (97.1%)
 Eβmax = 0.764 MeV

Mercury-204 (²⁰⁴Hg)
Stable

 Electron Capture (2.9%)
 QEC = 0.344 MeV

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig. 2: Workflow for a Thallium Flux HTS Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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